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Compound of Interest

Compound Name:
1,3-dimethyl-1H-pyrazole-5-

sulfonyl chloride

CAS No.: 1245820-90-9

Cat. No.: B1522511

Get Quote

Executive Summary & Structural Context
Target Molecule: 1,3-Dimethyl-1H-pyrazole-5-sulfonyl chloride CAS: 1245820-90-9

Molecular Formula: C

H

ClN

O

S Molecular Weight: 194.64 Da[1][2]

In drug discovery, pyrazole sulfonamides are privileged scaffolds for kinase inhibitors and

GPCR ligands.[1] However, the synthesis of the 5-sulfonyl chloride isomer presents a critical

regiochemical challenge.[1]

The "Regioisomer Trap": Electrophilic aromatic substitution (e.g., direct chlorosulfonation) of

1,3-dimethylpyrazole preferentially targets the electron-rich C4 position, yielding the 4-
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sulfonyl chloride isomer.

The Synthetic Requirement: Accessing the C5 position typically requires directed lithiation

(using the N1 lone pair to direct n-BuLi to C5), followed by sulfur dioxide quenching and

oxidative chlorination.

The Elucidation Goal: The analytical protocol must definitively prove the sulfonyl group is at

C5 and not C4, and that the methyl groups are in the 1,3 arrangement rather than 1,5.

Analytical Strategy: The Decision Matrix
The following decision tree outlines the logical flow for confirming the structure.
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Sample: White/Off-white Solid

Step 1: LC-MS/GC-MS
Confirm MW 194.6 & Cl Isotope Pattern

Step 2: 1H NMR (CDCl3)
Identify Aromatic Singlet & Me Groups

Step 3: NOE Experiment (Crucial)
Irradiate N-Me (3.8-4.0 ppm)

NOE Observed to Aromatic H
(Distance < 3Å)

Strong Signal

NOE Silent/Weak to Aromatic H
(Distance > 4Å)

No Signal

Conclusion: Isomer is
1,3-dimethyl-4-sulfonyl chloride

Conclusion: Isomer is
1,3-dimethyl-5-sulfonyl chloride

Optional: Derivatization
React with amine -> Stable Sulfonamide

Click to download full resolution via product page

Figure 1: Elucidation logic flow. The NOE experiment is the primary discriminator between the

C4 and C5 regioisomers.

Detailed Elucidation Protocol
Phase 1: Sample Preparation & Stability
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Expert Insight: Sulfonyl chlorides are moisture-sensitive.[1] Hydrolysis yields the sulfonic acid,

which shifts NMR signals and complicates analysis.[1]

Solvent: Use anhydrous CDCl

(stored over molecular sieves).[1] Avoid DMSO-

unless strictly anhydrous, as trace water accelerates hydrolysis.[1]

Vessel: Use oven-dried NMR tubes.

Phase 2: Mass Spectrometry (MS)
Before investing time in NMR, confirm the molecular integrity.

Method: GC-MS (preferred for volatile chlorides) or LC-MS (APCI/ESI in negative mode

often detects the hydrolyzed sulfonic acid if the chloride is unstable).[1]

Success Criteria:

Parent Ion: m/z 194 (M+) or 195 (M+H).[1]

Isotope Pattern: A distinct 3:1 ratio for M : M+2 peaks, confirming the presence of one

Chlorine atom.[1]

Fragmentation: Look for loss of SO

(M-64) or Cl (M-35).[1]

Phase 3: 1H NMR Spectroscopy (The Fingerprint)
The proton spectrum provides the first evidence of regiochemistry.

Expected Data (1,3-Dimethyl-1H-pyrazole-5-sulfonyl chloride):
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Signal Integration Multiplicity

Approx.[1]
[3] Shift (

)

Assignment
Mechanistic
Logic

A 3H Singlet
3.90 - 4.10

ppm
N1-CH

Deshielded

by adjacent

Nitrogen.[1]

B 3H Singlet
2.25 - 2.35

ppm
C3-CH

Typical allylic-

like methyl on

heteroaromati

c ring.[1]

C 1H Singlet
6.60 - 6.80

ppm
C4-H

The only

aromatic

proton.[1]

The Ambiguity: The 4-sulfonyl chloride isomer has a very similar spectrum.[1] The shifts of the

methyls and the aromatic proton change only slightly.[1] Standard 1D NMR is insufficient for

definitive proof.

Phase 4: NOE/ROESY Experiments (The Proof)
This is the self-validating step.[1] You must determine the spatial relationship between the N-

Methyl group and the aromatic proton.[1]

Setup: Selective 1D NOE or 2D NOESY.

Target Interaction: Dipolar coupling between N1-Me and the Aromatic Proton.[1]

Scenario A: The Target (5-Sulfonyl Chloride)
Structure: N1-Me is adjacent to C5-SO

Cl.[1]

Aromatic Proton: Located at C4.[1]
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Distance: The N1-Me protons are spatially distant from the C4-H (separated by the C5

center).[1]

Result:NO NOE observed between N1-Me (

4.0 ppm) and Ar-H (

6.7 ppm).[1]

Secondary Confirmation: Strong NOE observed between C3-Me (

2.3 ppm) and Ar-H (C4-H), as they are adjacent.[1]

Scenario B: The Impurity (4-Sulfonyl Chloride)
Structure: N1-Me is adjacent to C5-H.[1]

Aromatic Proton: Located at C5.[1][4]

Distance: The N1-Me protons are in close proximity (< 3 Å) to the C5-H.[1]

Result:Strong positive NOE observed between N1-Me and Ar-H.

Phase 5: 13C NMR & HMBC (Connectivity)
To finalize the assignment, use Heteronuclear Multiple Bond Correlation (HMBC) to "walk"

around the ring.

Carbon Count: Expect 5 signals (2x CH

, 3x Ring Carbons).

HMBC Correlations:

N1-Me Protons will show a correlation to C5 and C3 (via N).[1]

C3-Me Protons will correlate strongly to C3 and C4.[1]

Critical Check: If the Aromatic Proton (H4) shows a correlation to the carbon bearing the

sulfonyl group (C5), and also to the carbon bearing the C3-methyl, the connectivity is
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confirmed.

Synthesis & Derivatization for Validation
If spectral data remains ambiguous due to peak broadening or hydrolysis, convert the chloride

to a stable sulfonamide.[1]

Protocol:

Dissolve 10 mg of sulfonyl chloride in dry DCM.[1]

Add 1.1 eq. of a simple amine (e.g., morpholine or benzylamine) and 2.0 eq. triethylamine.[1]

Stir 30 min. Wash with water, dry organic layer.

Analyze the resulting sulfonamide.[1] The stable solid allows for high-quality X-ray

crystallography if needed (the ultimate "Gold Standard").[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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